6-[[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]amino]pyrimidine-4-carbonitrile

• IUPAC Name: 6-[[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]amino]pyrimidine-4-carbonitrile
• InChI: InChI=1S/C15H16N6O/c16-8-12-7-13(19-9-18-12)20-11-3-1-10(2-4-11)15-17-6-5-14(22)21-15/h5-7,9-11H,1-4H2,(H,17,21,22)(H,18,19,20)
• InChI Key: XQCJNWXKSJUOAX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C2=NC=CC(=O)N2)NC3=NC=NC(=C3)C#N
• Molecular Formula: C15H16N6O
• Molecular Weight: 296.33 g/mol

Description

6-[[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]amino]pyrimidine-4-carbonitrile, commonly known as CKI-7, is a small molecule inhibitor that has been widely used in scientific research. This compound is known to inhibit casein kinase 2 (CK2), a serine/threonine protein kinase that is involved in various cellular processes.

Mechanism of Action

CKI-7 is known to inhibit 6-[[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]amino]pyrimidine-4-carbonitrile activity by binding to the ATP-binding site of the enzyme. This binding leads to the inhibition of this compound activity, which in turn leads to the inhibition of various cellular processes. CKI-7 has been shown to be a selective inhibitor of this compound, with little or no effect on other protein kinases.
Biochemical and Physiological Effects:
CKI-7 has been shown to have various biochemical and physiological effects. CKI-7 has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. CKI-7 has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. CKI-7 has been shown to have neuroprotective effects by inhibiting the aggregation of amyloid beta peptides.

Advantages and Limitations for Lab Experiments

CKI-7 has several advantages for lab experiments. CKI-7 is a small molecule inhibitor that can be easily synthesized and purified. CKI-7 is a selective inhibitor of 6-[[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]amino]pyrimidine-4-carbonitrile, with little or no effect on other protein kinases. CKI-7 has been shown to be effective in inhibiting various cellular processes in vitro and in vivo. However, CKI-7 also has some limitations for lab experiments. CKI-7 has poor solubility in water, which can limit its use in some experiments. CKI-7 can also have off-target effects at high concentrations.

Future Directions

There are several future directions for the use of CKI-7 in scientific research. CKI-7 can be used to investigate the role of 6-[[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]amino]pyrimidine-4-carbonitrile in various cellular processes, including cancer, neurodegenerative diseases, and inflammation. CKI-7 can also be used to study the effects of this compound inhibition on other protein kinases and cellular processes. CKI-7 can be modified to improve its solubility and selectivity. CKI-7 can also be used in combination with other inhibitors or drugs to enhance its efficacy. Overall, CKI-7 is a valuable tool for scientific research and has the potential to lead to the development of new therapies for various diseases.

Synthesis Methods

CKI-7 can be synthesized using a multi-step process that involves the reaction of various reagents. The first step involves the reaction of 4-chloropyrimidine with 6-oxo-1H-pyrimidine-2-amine in the presence of potassium carbonate and acetonitrile. This reaction leads to the formation of 4-(6-oxo-1H-pyrimidin-2-yl)pyrimidine. The second step involves the reaction of 4-(6-oxo-1H-pyrimidin-2-yl)pyrimidine with cyclohexylamine in the presence of potassium carbonate and acetonitrile. This reaction leads to the formation of 4-(6-oxo-1H-pyrimidin-2-yl)cyclohexylamine. The final step involves the reaction of 4-(6-oxo-1H-pyrimidin-2-yl)cyclohexylamine with cyanogen bromide in the presence of potassium carbonate and acetonitrile. This reaction leads to the formation of CKI-7.

Scientific Research Applications

CKI-7 has been widely used in scientific research to investigate the role of 6-[[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]amino]pyrimidine-4-carbonitrile in various cellular processes. This compound is known to be involved in the regulation of cell growth, differentiation, and apoptosis. CKI-7 has been shown to inhibit this compound activity in vitro and in vivo, leading to the inhibition of various cellular processes. CKI-7 has been used to study the role of this compound in cancer, neurodegenerative diseases, and inflammation.